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Compound of Interest

Compound Name:
1-ACETYL-2,5-DIMETHOXY-4-

METHYLBENZENE

CAS No.: 13720-58-6

Cat. No.: B076522

Get Quote

Part 1: Executive Summary & Risk Profile[3]
1-Acetyl-2,5-dimethoxy-4-methylbenzene is a substituted aromatic ketone used primarily as

an intermediate in organic synthesis.[1][2][3] While not a scheduled drug itself, it is a direct

structural precursor to 2,5-Dimethoxy-4-methylamphetamine (DOM/STP), a Schedule I

controlled substance.[1][2][3]

This dual status—legitimate reagent vs. potential illicit precursor—dictates a disposal strategy

that prioritizes total destruction (incineration) over standard landfill or drain disposal methods to

mitigate both environmental and diversion risks.[3]
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Parameter Specification

Physical State Solid (Crystalline), Melting Point ~77°C

GHS Classification
Warning (Irritant) H315 (Skin), H319 (Eye),

H335 (Respiratory)

RCRA Status

Non-Listed (Not U or P listed).[2][3][4] Must be

characterized based on ignitability/toxicity or

treated as generic hazardous organic waste.[3]

DEA Status

Non-Scheduled, but "Watched."[3] High

diversion risk due to structural similarity to

Schedule I hallucinogens.[3][5]

Recommended Disposal
High-Temperature Incineration via approved

hazardous waste vendor.[1][3]

Part 2: Disposal Decision Logic
The following decision tree outlines the correct waste stream selection based on the physical

form of the chemical.

Waste Assessment:
1-Acetyl-2,5-dimethoxy-4-methylbenzene

What is the physical form?

Pure Solid / Powder Dissolved in Solvent Spill Cleanup Material

Solid Hazardous Waste Stream
(Incineration)

Pack in wide-mouth jar

Liquid Organic Waste Stream
(Halogenated or Non-Halogenated)

Check solvent compatibility

Solid Debris Stream
(Contaminated PPE/Wipes)

Double bag
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Figure 1: Waste stream selection logic. All paths ultimately lead to off-site incineration.[1][2][3]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Stockpile/Expired
Reagent)
Objective: Securely dispose of solid crystalline material without generating dust or allowing for

diversion.[3]

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and

N95 dust mask or half-face respirator (if handling open powder outside a fume hood).[3]

Container Selection: Use a wide-mouth HDPE or Glass jar with a screw-top lid.[1][3] Do not

use narrow-neck bottles for solids.

Transfer:

Work inside a chemical fume hood to prevent inhalation of dust.[3]

Transfer the solid carefully into the waste container.[3]

Do not mix with oxidizers (e.g., nitric acid, permanganates) or strong acids in the same

waste container, as this ketone can react vigorously.[3]

Labeling:

Apply a hazardous waste label.[3]

Chemical Name: Write "1-Acetyl-2,5-dimethoxy-4-methylbenzene" CLEARLY.

Hazards: Check "Irritant" and "Toxic."[3]

Constituents: If mixed with other solids, list all components (e.g., "95% 1-Acetyl-2,5-
dimethoxy-4-methylbenzene, 5% Silica Gel").
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Diversion Control: Deface the original manufacturer’s bottle label before discarding the

empty container into the trash or glass recycling, ensuring the chemical identity is no longer

visible.[3]

Protocol B: Disposal of Solutions (Reaction Mixtures)
Objective: Dispose of the chemical when dissolved in organic solvents (e.g., DCM, Methanol,

Ethyl Acetate).[3][4]

Segregation: Determine if the solvent is Halogenated (e.g., Dichloromethane, Chloroform) or

Non-Halogenated (e.g., Acetone, Methanol).[3]

Collection:

Pour the solution into the appropriate "Organic Waste" carboy.[3]

Concentration Limit: If the concentration of the ketone is >10%, consider collecting it in a

separate "High Hazard" container to prevent potential polymerization or unexpected

reactivity with other waste stream components.[3]

Rinsing: Triple rinse the original glassware with a small amount of Acetone.[3] Add the

rinsate to the waste container.[3]

Protocol C: Spill Cleanup
Objective: Contain and clean up accidental releases.

Immediate Action: Alert nearby personnel. If the spill is large (>50g), evacuate the immediate

area.[3]

Containment:

Solids: Cover with a wet paper towel (to prevent dust) or use a scoop/dustpan dedicated

to hazardous waste.[3] Do not dry sweep vigorously.[3]

Liquids: Surround with absorbent booms or pads.[3] Cover with vermiculite or sand.[3]

Cleanup:
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Scoop all material into a sealable plastic bag or wide-mouth jar.

Wipe the surface with soap and water, followed by an alcohol wipe.[3]

Place all contaminated PPE (gloves, wipes) into the same waste container.[3]

Disposal: Label as "Spill Debris: 1-Acetyl-2,5-dimethoxy-4-methylbenzene" and process

as solid hazardous waste.

Part 4: Regulatory & Compliance Notes
DEA Precursor Watch List
While 1-Acetyl-2,5-dimethoxy-4-methylbenzene is not explicitly listed on DEA List I or II, it is

an immediate chemical precursor to DOM (STP), a Schedule I substance.[1][2][3]

Implication: If your facility is audited, large unexplained quantities of this intermediate can

raise red flags regarding "intent to manufacture."[3]

Best Practice: Maintain a usage log.[3] When disposing, ensure the chain of custody is clear

until it reaches the incinerator.[3]

EPA Waste Codes
This chemical is not P-listed or U-listed.[1][3] However, it must be characterized:

Ignitability (D001): Unlikely for the solid (MP ~77°C), but possible if wet with solvent.[3]

Toxicity: If the waste solution contains halogenated solvents, use codes like F002.[3]

Default Code: If no specific characteristic applies, most EH&S departments classify it as

"Non-RCRA Hazardous Waste" but mandate incineration due to its chemical toxicity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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